Methyl 3,7,11-trimethyldodecanoate

• CAS RN: 1001-08-7
• Molecular Formula: C16H32O2
• Molecular Weight: 256.42 g/mol
• IUPAC Name: methyl 3,7,11-trimethyldodecanoate
• InChI: InChI=1S/C16H32O2/c1-13(2)8-6-9-14(3)10-7-11-15(4)12-16(17)18-5/h13-15H,6-12H2,1-5H3
• InChI Key: YMFMGLHUWRLVMT-UHFFFAOYSA-N
• SMILES: CC(C)CCCC(C)CCCC(C)CC(=O)OC
• synonyms: 3,7,11-Trimethyldodecanoic acid methyl ester

Description

Methyl 3,7,11-trimethyldodecanoate is a chemical compound that belongs to the class of esters. It is commonly used in the field of organic chemistry as a building block for the synthesis of more complex compounds. This compound has also been found to have potential applications in various scientific research areas due to its unique properties.

Mechanism Of Action

The mechanism of action of Methyl 3,7,11-trimethyldodecanoate is not well understood. However, it is believed to interact with certain receptors in the body, which may lead to various physiological effects.

Biochemical And Physiological Effects

Methyl 3,7,11-trimethyldodecanoate has been found to have various biochemical and physiological effects. It has been shown to have antimicrobial properties, which make it useful in the field of microbiology. This compound has also been found to have insecticidal properties, which make it useful in the field of insect control.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Methyl 3,7,11-trimethyldodecanoate in lab experiments is its availability. This compound is relatively easy to synthesize and is readily available in the market. However, one of the limitations of using this compound is its potential toxicity. It is important to handle this compound with care and take necessary precautions to avoid any adverse effects.

Future Directions

There are several future directions for the use of Methyl 3,7,11-trimethyldodecanoate in scientific research. One potential area of research is the development of new insecticides based on this compound. Another area of research is the synthesis of new pheromones for insect control. Additionally, this compound may have potential applications in the field of drug discovery and development.
Conclusion:
Methyl 3,7,11-trimethyldodecanoate is a unique chemical compound that has potential applications in various scientific research areas. Its availability and unique properties make it a useful building block for the synthesis of more complex compounds. Further research is needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

Methyl 3,7,11-trimethyldodecanoate can be synthesized through various methods. One of the most common methods involves the reaction of 3,7,11-trimethyl-1,13-dodecadiene with methanol in the presence of a catalyst such as sulfuric acid. This reaction results in the formation of the desired ester compound.

Scientific Research Applications

Methyl 3,7,11-trimethyldodecanoate has been found to have potential applications in various scientific research areas. It has been used as a building block for the synthesis of more complex compounds such as pheromones, which are used in insect control. This compound has also been used in the field of fragrance and flavor chemistry due to its pleasant odor.